Cas no 41981-68-4 (4-Ethyl-2-propylthiazole)
4-Ethyl-2-propylthiazole structure
Product Name:4-Ethyl-2-propylthiazole
CAS No:41981-68-4
MF:C8H13NS
MW:155.26052069664
CID:2668415
Update Time:2024-02-29
4-Ethyl-2-propylthiazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethyl-2-propylthiazole
- Thiazole, 4-ethyl-2-propyl-
- 4-Ethyl-2-propyl-1,3-thiazole
- 4-Ethyl-2-propyl-Thiazole
- PMIYYESQWZHQKJ-UHFFFAOYSA-N
- 4-Ethyl-2-propyl-1,3-thiazole #
-
- Inchi: 1S/C8H13NS/c1-3-5-8-9-7(4-2)6-10-8/h6H,3-5H2,1-2H3
- InChI Key: PMIYYESQWZHQKJ-UHFFFAOYSA-N
- SMILES: S1C=C(CC)N=C1CCC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 95.3
- Topological Polar Surface Area: 41.1
4-Ethyl-2-propylthiazole Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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